Cas no 1932463-27-8 (5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine)
5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2-amine, 5-[(2S,4S)-2-methyl-4-piperidinyl]-
- 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine
-
- Inchi: 1S/C8H14N4O/c1-5-4-6(2-3-10-5)7-11-12-8(9)13-7/h5-6,10H,2-4H2,1H3,(H2,9,12)/t5-,6-/m0/s1
- InChI Key: CZSYJNXGNKITAZ-WDSKDSINSA-N
- SMILES: O1C([C@H]2CCN[C@@H](C)C2)=NN=C1N
5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259302-1.0g |
5-[(2S,4S)-2-methylpiperidin-4-yl]-1,3,4-oxadiazol-2-amine |
1932463-27-8 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-259302-1g |
5-[(2S,4S)-2-methylpiperidin-4-yl]-1,3,4-oxadiazol-2-amine |
1932463-27-8 | 1g |
$0.0 | 2023-09-14 |
5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine
Comprehensive Overview of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8): Structure, Applications, and Research Insights
The compound 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a piperidine scaffold with an 1,3,4-oxadiazole ring, offering versatile chemical properties. The stereochemistry at the 2S,4S positions further enhances its specificity, making it a valuable candidate for targeted applications.
In recent years, the demand for small-molecule modulators and bioactive heterocycles has surged, driven by advancements in drug discovery and precision agriculture. Researchers frequently search for terms like "oxadiazole derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing interest in this chemical space. The 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine exemplifies this trend, with its potential roles in modulating enzymatic activity or serving as a building block for novel therapeutics.
The 1,3,4-oxadiazole moiety is renowned for its electron-withdrawing properties and metabolic stability, traits highly sought after in medicinal chemistry. When combined with the 2-methylpiperidine group, the resulting hybrid structure exhibits improved bioavailability and membrane permeability. Such features align with the industry's focus on "orally bioavailable scaffolds" and "CNS-penetrant molecules," addressing key challenges in modern pharmacology.
From a synthetic perspective, the preparation of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine often involves multi-step protocols, including cyclization reactions and chiral resolution techniques. Laboratories optimizing its synthesis may explore keywords like "stereoselective oxadiazole synthesis" or "CAS 1932463-27-8 preparation." The compound's purity and stereochemical integrity are critical, especially for applications requiring high enantiomeric excess, such as asymmetric catalysis or chiral drug development.
Beyond pharmaceuticals, this compound's physicochemical properties make it relevant to material science. Its rigid heterocyclic core could contribute to the design of organic semiconductors or ligands for metal-organic frameworks (MOFs). These interdisciplinary connections highlight the molecule's adaptability, resonating with search trends like "heterocycles in functional materials."
Ongoing studies investigate the structure-activity relationships (SAR) of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine, particularly its interactions with biological targets. Computational modeling and molecular docking simulations frequently appear in related literature, addressing queries such as "oxadiazole-protein binding mechanisms." Such research underscores the compound's potential in rational drug design.
In conclusion, 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8) represents a compelling case study in contemporary chemical innovation. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of multiple scientific frontiers, answering the demand for multifunctional compounds in today's research landscape.
1932463-27-8 (5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)